1-Bromo-4-(2-iodoethoxy)benzene

• CAS No.: 620176-82-1
• Molecular Formula: C8H8BrIO
• Molecular Weight: 326.96 g/mol
• IUPAC Name: 1-bromo-4-(2-iodoethoxy)benzene
• InChI: InChI=1S/C8H8BrIO/c9-7-1-3-8(4-2-7)11-6-5-10/h1-4H,5-6H2
• InChI Key: PAUFBHZSGDZPFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCI)Br

Description

1-Bromo-4-(2-iodoethoxy)benzene is a useful research compound. Its molecular formula is C8H8BrIO and its molecular weight is 326.96 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a sol. of compound 4 (39.2 g, 181 mmol) in dry toluene (500 mL) was added imidazole (61.5 g, 903 mmol), PPh3 (90 g, 343 mmol), and iodine (87.1 g, 343 mmol). This mixture was stirred at 60° C. for 2 h. The mixture was filtered over Celite, and the filtrate was concentrated under reduced pressure. Purification of the residue by FC (EtOAc/heptane 1:5→1:4→1:3→1:2→1:1) yielded the title compound (39.9 g, 67%).